Cas no 313496-85-4 (Acetamide,N-(6-hydroxy-2-benzothiazolyl)-)

• Product Name: Acetamide,N-(6-hydroxy-2-benzothiazolyl)-
• CAS No: 313496-85-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 300977
• PubChem ID: 4239083
• Update Time: 2025-04-19

Acetamide,N-(6-hydroxy-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-hydroxy-2-benzothiazolyl)-
• Acetamide, N-(6-hydroxy-2-benzothiazolyl)- (9CI)
• BDBM50548150
• 313496-85-4
• Oprea1_592883
• SCHEMBL10170616
• CHEMBL4743605

• Inchi： 1S/C9H8N2O2S/c1-5(12)10-9-11-7-3-2-6(13)4-8(7)14-9/h2-4,13H,1H3,(H,10,11,12)
• InChI Key： IIRAQYOKWILALQ-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 208.03074
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.5A^2

Experimental Properties

• PSA: 62.22